2-(4-methoxyphenyl)-1-(4-(5-(thiophen-2-yl)-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone hydrochloride
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Description
2-(4-methoxyphenyl)-1-(4-(5-(thiophen-2-yl)-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C20H23ClN4O2S2 and its molecular weight is 451. The purity is usually 95%.
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Scientific Research Applications
Design and Synthesis for Antipsychotic Activity
Compounds with structures similar to the specified chemical have been designed and synthesized for evaluation as potential antipsychotics. These studies focus on the creation of derivatives with specific pharmacological targets, demonstrating the compound's relevance in the development of treatments for psychiatric disorders. For instance, biphenyl moiety linked with aryl piperazine derivatives have been evaluated for their anti-dopaminergic and anti-serotonergic activities, indicating the potential of such compounds in antipsychotic drug development (Bhosale et al., 2014).
Antibacterial Applications
The antibacterial properties of related compounds have been investigated, with some demonstrating effectiveness against both Gram-positive and Gram-negative bacteria. This highlights the compound's potential utility in addressing microbial resistance and the search for new antimicrobial agents (Hu et al., 2008).
Computational and Vibrational Studies
Computational assessments have been performed on similar arylpiperazine-based drugs to understand their biochemical properties and interactions with biological targets. These studies, including vibrational spectroscopy and molecular docking, inform the drug design process by predicting the behavior of these compounds within biological systems (Onawole et al., 2017).
Properties
IUPAC Name |
2-(4-methoxyphenyl)-1-[4-(5-thiophen-2-yl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl]ethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O2S2.ClH/c1-26-16-6-4-15(5-7-16)13-19(25)23-8-10-24(11-9-23)20-22-21-17(14-28-20)18-3-2-12-27-18;/h2-7,12H,8-11,13-14H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOZHRECYELTMPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)N2CCN(CC2)C3=NN=C(CS3)C4=CC=CS4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.